Cas no 2137552-44-2 (2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine)

• Product Name: 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine
• CAS No: 2137552-44-2
• MF: C₈H₁₆N₄O₂
• MW: 200.238241195679
• CID: 6193328
• PubChem ID: 165480627
• Update Time: 2025-07-20

2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine
• EN300-1114069
• 2137552-44-2
• 2-[3-(2-methoxyethoxy)propyl]-2H-1,2,3-triazol-4-amine

• Inchi： 1S/C8H16N4O2/c1-13-5-6-14-4-2-3-12-10-7-8(9)11-12/h7H,2-6H2,1H3,(H2,9,11)
• InChI Key： BHLXBGDMNWFCOI-UHFFFAOYSA-N
• SMILES： O(CCOC)CCCN1N=CC(N)=N1

Computed Properties

• Exact Mass: 200.12732577g/mol
• Monoisotopic Mass: 200.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 75.2Ų

Additional information on 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine

Comprehensive Overview of 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137552-44-2)

The compound 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137552-44-2) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This triazole-based amine derivative is characterized by its methoxyethoxypropyl side chain, which enhances its solubility and reactivity, making it a versatile intermediate in organic synthesis. Researchers and industry professionals are increasingly exploring its role in drug discovery and bioconjugation, aligning with the growing demand for novel bioactive molecules.

One of the key features of 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine is its click chemistry compatibility. The 1,2,3-triazole core is a hallmark of Huisgen cycloaddition reactions, a widely used method for constructing complex molecular architectures. This property has made it a valuable tool in biomolecular labeling and polymer modification, addressing the need for efficient and selective conjugation strategies in biotechnology and nanomaterials. The compound's amine functionality further expands its utility, enabling derivatization for targeted applications.

In the context of pharmaceutical research, CAS No. 2137552-44-2 is being investigated for its potential as a scaffold for kinase inhibitors and GPCR modulators. Kinase inhibitors are a hot topic in cancer therapy, with many researchers focusing on small molecule inhibitors to combat drug resistance. The methoxyethoxy side chain of this compound may improve pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical for drug development. Additionally, its triazole-amine structure aligns with trends in fragment-based drug design, a strategy gaining traction in precision medicine.

From an industrial perspective, 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine is also relevant to agrochemical innovation. The triazole moiety is known for its pesticidal activity, and modifications to its side chains can fine-tune its efficacy against specific pests. With the rise of sustainable agriculture, there is a growing interest in eco-friendly agrochemicals, and this compound's potential for low-toxicity formulations makes it a candidate for further study. Its solubility-enhancing properties could also address challenges in formulation science, a common pain point in the industry.

The synthesis of CAS No. 2137552-44-2 typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. This method is prized for its high yield and mild reaction conditions, making it scalable for industrial production. Recent advancements in flow chemistry have further optimized the synthesis of such triazole derivatives, reducing waste and improving efficiency—a priority in green chemistry initiatives. These developments align with the broader shift toward sustainable chemical manufacturing, a trend driven by regulatory and environmental concerns.

In summary, 2-3-(2-methoxyethoxy)propyl-2H-1,2,3-triazol-4-amine (CAS No. 2137552-44-2) represents a multifaceted compound with applications spanning drug discovery, agrochemicals, and material science. Its click chemistry compatibility, amine reactivity, and solubility-enhancing properties position it as a valuable asset in modern research and industry. As the demand for innovative small molecules grows, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in life sciences and chemical engineering.